Cas no 2138073-78-4 (2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid)

• Product Name: 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid
• CAS No: 2138073-78-4
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 6138463
• PubChem ID: 165833202
• Update Time: 2025-06-12

2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid
• 2138073-78-4
• EN300-1162423

• Inchi： 1S/C13H13N3O2S/c17-12(18)9-1-2-11-10(7-9)8-14-13(15-11)16-3-5-19-6-4-16/h1-2,7-8H,3-6H2,(H,17,18)
• InChI Key： FECMICULEAVYLL-UHFFFAOYSA-N
• SMILES： S1CCN(C2N=CC3C=C(C(=O)O)C=CC=3N=2)CC1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6Ų

Additional information on 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid

Introduction to 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid (CAS No. 2138073-78-4)

2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid, identified by the chemical registration number 2138073-78-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline family, a class of molecules known for their broad spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties. The introduction of a thiomorpholine moiety into the quinazoline scaffold enhances its pharmacological potential, making it a promising candidate for further investigation in drug discovery.

The molecular structure of 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid features a quinazoline core linked to a thiomorpholine group through an amide-like connection at the 6-position of the quinazoline ring. This structural arrangement not only contributes to the compound's stability but also influences its interactions with biological targets. The presence of the sulfur atom in the thiomorpholine ring introduces unique electronic and steric properties, which can modulate the compound's binding affinity and selectivity towards specific enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as therapeutic agents. The incorporation of functional groups such as thiomorpholine has been particularly effective in enhancing the pharmacokinetic and pharmacodynamic profiles of these compounds. Studies have demonstrated that derivatives of quinazoline with thiomorpholine substituents exhibit improved solubility, bioavailability, and metabolic stability, making them more suitable for clinical applications.

One of the most compelling aspects of 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The carboxylic acid group at the 6-position provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility has enabled researchers to design and develop analogs with tailored biological activities, which could lead to the discovery of new drugs targeting various diseases.

The biological activity of 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid has been extensively studied in vitro and in vivo. Preliminary experiments have shown that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cancer progression. The thiomorpholine moiety appears to play a crucial role in mediating these interactions by forming hydrogen bonds and hydrophobic interactions with key residues in the target proteins. Additionally, the compound has demonstrated antioxidant properties, which could be beneficial in treating inflammatory conditions.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid. These tools allow researchers to predict the binding modes and affinity of potential drug candidates before conducting expensive experimental trials. By integrating experimental data with computational insights, scientists can optimize the structure of this compound to improve its efficacy and reduce potential side effects.

The synthesis of 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Modern synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework.

The safety and toxicity profiles of 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid are critical considerations in its development as a therapeutic agent. Extensive preclinical studies are necessary to evaluate its potential adverse effects and determine appropriate dosing regimens. These studies often involve testing the compound in various animal models to assess its pharmacokinetic behavior, organ toxicity, and immunogenicity.

In conclusion, 2-(thiomorpholin-4-yl)quinazoline-6-carboxylic acid (CAS No. 2138073-78-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of a quinazoline core with a thiomorpholine substituent offers numerous opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.